Cas no 76742-18-2 (Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide)

• Product Name: Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide
• CAS No: 76742-18-2
• MF: C₃₀H₅₂N₇O₉P
• MW: 685.749148368835
• CID: 1060658
• PubChem ID: 129627242
• Update Time: 2025-05-21

Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide
• Cytidine 5'-(Hydrogen 4-Morpholinylphosphonate) N,N'-Dicyclohexyl-4-morpholinecarboximidamide
• [(2R,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinate;cyclohexyl-(N-cyclohexyl-C-morpholin-4-ylcarbonimidoyl)azanium
• 76742-18-2

• Inchi： 1S/C17H31N3O.C13H21N4O8P/c1-3-7-15(8-4-1)18-17(20-11-13-21-14-12-20)19-16-9-5-2-6-10-16;14-9-1-2-17(13(20)15-9)12-11(19)10(18)8(25-12)7-24-26(21,22)16-3-5-23-6-4-16/h15-16H,1-14H2,(H,18,19);1-2,8,10-12,18-19H,3-7H2,(H,21,22)(H2,14,15,20)
• InChI Key： NZOKUXZPMJPBNU-UHFFFAOYSA-N
• SMILES： P(N1CCOCC1)(=O)([O-])OCC1C(C(C(N2C(N=C(C=C2)N)=O)O1)O)O.O1CCN(CC1)/C(=N\C1CCCCC1)/[NH2+]C1CCCCC1

Computed Properties

• Exact Mass: 685.35641326 g/mol
• Monoisotopic Mass: 685.35641326 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 9
• Complexity: 971
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212
• Molecular Weight: 685.7

Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide Security Information

• Hazard Category Code： 23/24/25-36/37/38-40
• Safety Instruction： 22-26-36-45
• Hazardous Material Identification：

Additional information on Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide

Research Briefing on Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide (CAS: 76742-18-2)

Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide (CAS: 76742-18-2) is a key intermediate in the synthesis of nucleotide analogs and other bioactive molecules. Recent studies have highlighted its significance in the development of novel therapeutics, particularly in the fields of antiviral and anticancer research. This briefing provides an overview of the latest advancements and applications of this compound, drawing from peer-reviewed literature and industry reports.

One of the most notable applications of Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide is its role in the synthesis of modified nucleosides. These nucleosides are crucial for the development of antiviral drugs, such as those targeting RNA viruses. Recent research has demonstrated the compound's efficacy in facilitating the incorporation of modified bases into oligonucleotides, thereby enhancing their stability and therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a new class of RNA-targeting antiviral agents.

In addition to its antiviral applications, Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide has shown promise in cancer therapy. Researchers have utilized this compound to develop nucleotide analogs that interfere with DNA replication in cancer cells. A recent preclinical study, published in Cancer Research, demonstrated that these analogs exhibit selective cytotoxicity against tumor cells while sparing normal cells. This selectivity is attributed to the compound's ability to modulate the activity of key enzymes involved in nucleotide metabolism.

The synthesis and optimization of Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide have also been the focus of recent investigations. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, which is critical for its application in drug development. A 2022 study in Organic Letters detailed a novel synthetic route that reduces the number of steps and improves the overall efficiency of the process. These improvements are expected to lower production costs and facilitate the large-scale manufacture of related therapeutics.

Despite these advancements, challenges remain in the clinical translation of compounds derived from Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and efficacy in preclinical models underscore its potential as a cornerstone in the development of next-generation therapeutics. Ongoing research aims to explore its applications in other areas, such as gene therapy and immunomodulation.

In conclusion, Cytidine 5'-Phosphoromorpholidate N,N'-Dicyclohexyl-4-morpholinecarboximidamide (CAS: 76742-18-2) continues to be a valuable tool in chemical biology and medicinal chemistry. Its role in the synthesis of nucleotide analogs and its applications in antiviral and anticancer research highlight its importance in the field. Future studies will likely focus on overcoming existing challenges and expanding its therapeutic potential. This briefing underscores the need for continued investment in research and development to fully realize the benefits of this compound.